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Compound of Interest

Compound Name: 2-Bromo-4-fluoroaniline

Cat. No.: B089589

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Bromo-4-fluoroaniline (CAS No: 1003-98-1). Adherence to these procedures is critical for
ensuring laboratory safety and operational integrity.

Hazard Identification and Safety Summary

2-Bromo-4-fluoroaniline is a hazardous substance that requires careful handling. It is harmful
if swallowed, in contact with skin, or if inhaled, and can cause skin, eye, and respiratory
irritation.[1][2] Long-term or repeated exposure may have cumulative health effects.[3]
Absorption into the body can lead to the formation of methemoglobin, causing cyanosis.[4]

GHS Hazard Statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.
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e H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling 2-Bromo-4-

fluoroaniline.

Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Fluorinated rubber, 0.7
mm minimum thickness, >480
min breakthrough time). PVC

gloves are also suggested.

To prevent skin contact and

absorption.[3]

Eye Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH-approved safety

goggles.

To protect against splashes

and dust.

Respiratory Protection

NIOSH-approved respirator
with a type ABEK (EN14387)
filter for vapors and organic
compounds.[2] Use in a well-
ventilated area, preferably a

chemical fume hood.

To prevent inhalation of

harmful dust and vapors.[1]

Body Protection

Impervious laboratory coat,
and additional protective
clothing such as an apron or
oversleeves if there is a risk of

significant exposure.

To prevent skin contact with

clothing.

Quantitative Data

The following table summarizes the key quantitative data for 2-Bromo-4-fluoroaniline.
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Property Value

Molecular Formula CeHsBrFN

Molecular Weight 190.01 g/mol

Melting Point 40-41 °C (104-105.8 °F)[1]

Boiling Point 221 °C (429.8 °F)[5]

Flash Point 104 °C (219.2 °F) - closed cup[1][2]
Density 1.67 g/mL at 25 °C[5]

Experimental Protocol: Weighing and Dissolving 2-
Bromo-4-fluoroaniline

This protocol outlines the step-by-step procedure for safely weighing and dissolving solid 2-
Bromo-4-fluoroaniline.

4.1. Preparation
e Ensure a chemical fume hood is operational and the work area is decontaminated.

o Assemble all necessary equipment: analytical balance, weigh boat or paper, spatula, beaker,
stir bar, appropriate solvent, and waste container.

e Don all required PPE as specified in Section 2.
4.2. Weighing Procedure

» Place the analytical balance inside the chemical fume hood. If this is not feasible, use a tare
method where the container is sealed before being removed for weighing.

» Zero the balance with the weigh boat or paper.

o Carefully transfer the desired amount of 2-Bromo-4-fluoroaniline from the stock container
to the weigh boat using a clean spatula.
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e Minimize the generation of dust.

¢ Once the target weight is achieved, securely close the stock container.

4.3. Dissolving Procedure

Place a beaker containing the appropriate solvent and a stir bar on a stir plate inside the
fume hood.

Carefully add the weighed 2-Bromo-4-fluoroaniline to the solvent.

Turn on the stirrer and allow the solid to dissolve completely.

Rinse the weigh boat and spatula with a small amount of the solvent and add the rinsing to
the beaker to ensure a complete transfer.

Handling and Storage

e Handling: Avoid all personal contact, including inhalation of dust and vapors.[6] Use only in a
well-ventilated area or a chemical fume hood. Do not eat, drink, or smoke when using this
product. Wash hands thoroughly after handling.

o Storage: Store in a cool, dry, and well-ventilated place.[4] Keep containers tightly closed and
upright to prevent leakage.[4] Store away from incompatible materials such as strong
oxidizing agents and strong acids.

Disposal Plan

All waste containing 2-Bromo-4-fluoroaniline must be treated as hazardous waste and
disposed of according to local, state, and federal regulations.[3]

e Solid Waste: Contaminated items such as weigh boats, gloves, and paper towels should be
collected in a designated, labeled hazardous waste container.

e Liquid Waste: Solutions of 2-Bromo-4-fluoroaniline and rinsates should be collected in a
labeled, sealed container for halogenated organic waste. Do not mix with non-halogenated
waste.
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« Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. Puncture the container to prevent reuse.[3]

Workflow Diagram

The following diagram illustrates the complete handling workflow for 2-Bromo-4-fluoroaniline,

from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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